Cas no 58337-46-5 (Adenosine, 5'-[hydrogen[[hydroxy(phosphonooxy)phosphinyl]methyl]phosphonate], lithium salt (9CI))

• Product Name: Adenosine, 5'-[hydrogen[[hydroxy(phosphonooxy)phosphinyl]methyl]phosphonate], lithium salt (9CI)
• CAS No: 58337-46-5
• MF: C₁₁H₁₈Li₂N₅O₁₃P₃
• MW: 535.089604854584
• CID: 366778
• PubChem ID: 133126638
• Update Time: 2025-04-19

Adenosine, 5'-[hydrogen[[hydroxy(phosphonooxy)phosphinyl]methyl]phosphonate], lithium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-[hydrogen[[hydroxy(phosphonooxy)phosphinyl]methyl]phosphonate], lithium salt (9CI)
• ALPHA,BETA-METHYLENEADENOSINE-5'-TRIPHOSPHATE
• α,β-METHYLENEADENOSINE-5'-TRIPHOSPHATE
• adenosine 5'-[α,β-methylene]triphosphate lithium
• 58337-46-5

• Inchi： 1S/C11H18N5O12P3.2Li.H2O/c12-9-6-10(14-2-13-9)16(3-15-6)11-8(18)7(17)5(27-11)1-26-29(19,20)4-30(21,22)28-31(23,24)25;;;/h2-3,5,7-8,11,17-18H,1,4H2,(H,19,20)(H,21,22)(H2,12,13,14)(H2,23,24,25);;;1H2/q;2*+1;/p-2/t5-,7-,8-,11-;;;/m1.../s1
• InChI Key： MYDKEAIGOVGKNL-MTQUBGKESA-L
• SMILES： P(CP(=O)([O-])OP(=O)(O)O)(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.O.[Li+].[Li+]

Computed Properties

• Exact Mass: 521.01100
• Monoisotopic Mass: 535.0434035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 784
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 277Ų

Experimental Properties

• PSA: 308.56000
• LogP: -1.00530